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Compound of Interest

Compound Name:
1-(6-Chloropyridin-3-

YL)cyclopropanecarbonitrile

Cat. No.: B1603811 Get Quote

Introduction and Strategic Overview
1-(6-Chloropyridin-3-YL)cyclopropanecarbonitrile is a heterocyclic compound featuring a

chlorinated pyridine ring, a strained cyclopropane moiety, and a nitrile functional group. This

unique combination of structural motifs makes it a potentially valuable building block in the

synthesis of novel agrochemicals and pharmaceuticals. For instance, the 6-chloro-3-

pyridinylmethyl scaffold is central to the activity of major neonicotinoid insecticides like

Acetamiprid and Imidacloprid[1]. The incorporation of a cyclopropane ring can impart

conformational rigidity and improved metabolic stability to a molecule, properties that are highly

desirable in drug design[2].

Given its potential role as a critical intermediate, ensuring the structural integrity and purity of 1-
(6-Chloropyridin-3-YL)cyclopropanecarbonitrile is paramount. A multi-faceted analytical

approach is required for unambiguous characterization, combining chromatographic techniques

for purity assessment with spectroscopic methods for structural elucidation. This guide provides

a comprehensive suite of protocols and the scientific rationale behind their application.

The overall analytical workflow is designed to provide orthogonal data, where each technique

validates the others, leading to a high-confidence characterization of the molecule.
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Sample Preparation

Purity & Identity

Structural Elucidation

Final Characterization

Test Article:
1-(6-Chloropyridin-3-YL)
cyclopropanecarbonitrile

RP-HPLC-UV
(Purity Assay, Impurity Profile)

 aliquots

GC-MS
(Volatile Impurities, MW Confirmation)

 aliquots

NMR Spectroscopy
(¹H, ¹³C)

(Connectivity, Core Structure)

 aliquots

FTIR Spectroscopy
(Functional Groups)

 aliquots

High-Resolution MS
(Elemental Composition)

 aliquots

Certificate of Analysis
(Structure, Purity, Identity Confirmed)
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¹H NMR Signals ¹³C NMR Signals

1-(6-Chloropyridin-3-YL)
cyclopropanecarbonitrile

Aromatic Protons
(δ 7.5-8.5 ppm)

¹H Analysis

Cyclopropyl Protons
(δ 0.5-2.0 ppm)
(Upfield Shift)

¹H Analysis

Pyridine Carbons
(δ 120-160 ppm)

¹³C Analysis

Nitrile Carbon
(δ ~120 ppm)

¹³C Analysis

Cyclopropyl Carbons
(δ -5 to 20 ppm)
(Highly Shielded)

¹³C Analysis

Pyridine Moiety
Confirmed

Cyclopropane Ring
Confirmed

Nitrile Group
Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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